Cas no 1301739-10-5 (3-Trifluoromethoxy-propionitrile)

3-Trifluoromethoxy-propionitrile (CAS: 1532-85-6) is a fluorinated organic compound featuring a trifluoromethoxy group (–OCF₃) attached to a propionitrile backbone. This structure imparts unique physicochemical properties, including enhanced stability, lipophilicity, and resistance to metabolic degradation. The compound is particularly valuable in pharmaceutical and agrochemical research as a versatile intermediate for synthesizing fluorinated analogs of bioactive molecules. Its electron-withdrawing trifluoromethoxy group can influence reactivity and binding affinity, making it useful in the development of novel inhibitors or ligands. The nitrile functionality further allows for diverse derivatization, enabling applications in heterocyclic chemistry and material science. Suitable for controlled reactions under anhydrous conditions, it requires handling in well-ventilated environments due to potential volatility.

3-Trifluoromethoxy-propionitrile structure

1301739-10-5 structure

Product Name:3-Trifluoromethoxy-propionitrile

CAS No:1301739-10-5

MF:C₄H₄F₃NO

MW:139.07587146759

MDL:MFCD21303534

CID:2619345

PubChem ID:65803652

Update Time:2025-06-25

3-Trifluoromethoxy-propionitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethoxy)propionitrile
- 1301739-10-5
- 3-Trifluoromethoxy-propionitrile
- 3-(trifluoromethoxy)propanenitrile
- 3-(Trifluoromethoxy)propionitrile, 97%
- AKOS015143997
- MFCD21303534
- MDL： MFCD21303534
- Inchi： 1S/C4H4F3NO/c5-4(6,7)9-3-1-2-8/h1,3H2
- InChI Key： VFUNXWRYTIKYQT-UHFFFAOYSA-N
- SMILES： FC(OCCC#N)(F)F

Computed Properties

Exact Mass: 139.02449824Da
Monoisotopic Mass: 139.02449824Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 33Å²

3-Trifluoromethoxy-propionitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB290038-1 g	3-(Trifluoromethoxy)propionitrile, 97%; .	1301739-10-5	97%	1 g	€699.00	2023-07-20
abcr	AB290038-1g	3-(Trifluoromethoxy)propionitrile, 97%; .	1301739-10-5	97%	1g	€699.00	2025-02-17